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Compound of Interest

Compound Name: Ticlatone

Cat. No.: B1681313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ticlatone, also known by its chemical name 6-Chloro-1,2-benzisothiazol-3(2H)-one, is a

synthetic compound belonging to the benzisothiazole class.[1] It is recognized for its potent

antifungal properties against a range of pathogenic fungi, including various species of Candida

and Aspergillus.[2] These application notes provide detailed protocols for the preparation of a

ticlatone stock solution for in vitro research and an overview of its proposed mechanism of

action.

Data Presentation
Quantitative data for ticlatone is summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₇H₄ClNOS [3]

Molecular Weight 185.63 g/mol [3]

CAS Number 70-10-0 [3]

Appearance Off-White to Light Beige Solid

Solubility Soluble in DMSO [2]

Storage (Solid)

Dry, dark, short-term (days to

weeks) at 0-4°C; long-term

(months to years) at -20°C.

[2]

Storage (in DMSO)
Short-term at -20°C; long-term

at -80°C.

Experimental Protocols
Preparation of a 10 mM Ticlatone Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of ticlatone in dimethyl

sulfoxide (DMSO), suitable for use in most in vitro cell-based assays.

Materials:

Ticlatone powder (MW: 185.63 g/mol )

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Pre-weighing Preparation: Before weighing, ensure the ticlatone powder has equilibrated to

room temperature to prevent condensation.

Weighing Ticlatone: Accurately weigh out 1.856 mg of ticlatone powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

ticlatone powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the ticlatone is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.

Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage or -80°C for long-term storage.

Note on Usage in Cell Culture:

When preparing working solutions for cell-based assays, it is crucial to dilute the DMSO stock

solution in the culture medium to a final DMSO concentration that is non-toxic to the cells,

typically below 0.5%. A vehicle control (medium with the same final concentration of DMSO)

should always be included in experiments.

Proposed Mechanism of Action and Signaling
Pathway
The precise molecular target of ticlatone is still a subject of ongoing research. However,

current evidence suggests that its antifungal activity is primarily due to the disruption of fungal

cell membrane integrity.[2] It is proposed that ticlatone may interact with thiol-containing

proteins within the fungal cell, leading to enzyme inhibition and the generation of oxidative
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stress. This cascade of events ultimately compromises the cell membrane, leading to fungal

cell death.
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Proposed mechanism of action for Ticlatone.

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a ticlatone stock solution

for research applications.
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Workflow for Ticlatone stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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